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SNIPER(ABL)-033 Profile

Feature Description
Molecular SNIPER (Specific and Non-genetic IAP-dependent Protein Eraser), a type of
Class PROTAC (Proteolysis-Targeting Chimera) [1] [2].

Target Protein  BCR-ABL oncoprotein [1].
Target Ligand HG-7-85-01 (an ABL kinase inhibitor) [1].

E3 Ligase LCL161 derivative (recruits IAP proteins) [1].
Ligand

Reported DCso 0.3 pM (half-maximal degradation concentration in K562 CML cells) [1].

Comparative Degradation Activity

The table below places the activity of SNIPER(ABL)-033 in the context of other BCR-ABL degraders
reported in the same study [3]. The data shows that the effectiveness of a degrader depends heavily on the

specific combination of the target ligand and the E3 ligase ligand.
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Target . . Degradation Activity (in
Degrader Name . E3 Ligase Ligand

Ligand K562 cells)
SNIPER(ABL)-033 (also referred HG-7-85-01  IAP (LCL161 Weak activity [3].
to as HG-IAP) derivative)
DAS-IAP Dasatinib IAP (LCL161 Effective degradation [3].

derivative)

DAS-CRBN Dasatinib CRBN Effective degradation [3].

(Pomalidomide)
HG-VHL HG-7-85-01 VHL Effective degradation [3].

HG-CRBN HG-7-85-01 CRBN No activity [3].
(Pomalidomide)

Mechanism of Action and Rationale

The diagrams below illustrate the conceptual rationale for degrading BCR-ABL and the mechanism of action

for SNIPERs.
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Rationale for Degrading BCR-ABL

Tyrosine Kinase Inhibitors (TKIs)

Limitations:
- Kinase-independent scaffold functions persist
- Cannot eliminate Leukemia Stem Cells (L.SCs)

- Leads to treatment relapse

Degrader Goal:
Remove BCR-ABL protein entirely
to potentially achieve complete cure

SNIPER(ABL)-033 Mechanism of Action

SNIPER(ABL)-033

Binds via Binds via

HG-7-85-01

BCR-ABL IAP
Protein E3 Ubiquitin Ligase

Polyubiquitination

Proteasomal Degradation

CL161 derivative

124

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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